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bequinostatin A bequinostatin A
Brand Name: Vulcanchem
CAS No.: 151013-37-5
VCID: VC0130859
InChI: InChI=1S/C28H24O9/c1-2-3-4-5-11-6-12-7-17(30)21-14(19(12)25(33)20(11)28(36)37)10-16-23(26(21)34)27(35)22-15(24(16)32)8-13(29)9-18(22)31/h6,8-10,17,29-31,33-34H,2-5,7H2,1H3,(H,36,37)
SMILES: CCCCCC1=C(C(=C2C(=C1)CC(C3=C(C4=C(C=C32)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)O)C(=O)O
Molecular Formula: C28H24O9
Molecular Weight: 504.5 g/mol

bequinostatin A

CAS No.: 151013-37-5

Main Products

VCID: VC0130859

Molecular Formula: C28H24O9

Molecular Weight: 504.5 g/mol

bequinostatin A - 151013-37-5

CAS No. 151013-37-5
Product Name bequinostatin A
Molecular Formula C28H24O9
Molecular Weight 504.5 g/mol
IUPAC Name 1,6,7,9,11-pentahydroxy-8,13-dioxo-3-pentyl-5,6-dihydrobenzo[a]tetracene-2-carboxylic acid
Standard InChI InChI=1S/C28H24O9/c1-2-3-4-5-11-6-12-7-17(30)21-14(19(12)25(33)20(11)28(36)37)10-16-23(26(21)34)27(35)22-15(24(16)32)8-13(29)9-18(22)31/h6,8-10,17,29-31,33-34H,2-5,7H2,1H3,(H,36,37)
Standard InChIKey RKXRXHADKSOULC-UHFFFAOYSA-N
SMILES CCCCCC1=C(C(=C2C(=C1)CC(C3=C(C4=C(C=C32)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)O)C(=O)O
Canonical SMILES CCCCCC1=C(C(=C2C(=C1)CC(C3=C(C4=C(C=C32)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)O)C(=O)O
Synonyms 5,6,8,13-tetrahydro-1,6,7,9,11-pentahydroxy-8,13-dioxo-3-pentylbenzo(a)naphthacene-2-carboxylic acid
bequinostatin A
PubChem Compound 198781
Last Modified Nov 11 2021
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